Cas no 90389-59-6 (n-Ethyl-3-iodobenzenemethanamine hydrochloride)
90389-59-6 structure
Product Name:n-Ethyl-3-iodobenzenemethanamine hydrochloride
CAS No:90389-59-6
MF:C9H13ClIN
MW:297.563693761826
CID:2845062
PubChem ID:49795981
Update Time:2025-04-21
n-Ethyl-3-iodobenzenemethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- CHEMBL14011
- 90389-59-6
- n-ethyl-3-iodobenzenemethanamine hydrochloride
- n-Ethyl-3-iodobenzenemethanamine hydrochloride
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- Inchi: 1S/C9H12IN.ClH/c1-2-11-7-8-4-3-5-9(10)6-8;/h3-6,11H,2,7H2,1H3;1H
- InChI Key: IVBQTGNEBJDIKY-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)CNCC.Cl
Computed Properties
- Exact Mass: 296.97812Da
- Monoisotopic Mass: 296.97812Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
n-Ethyl-3-iodobenzenemethanamine hydrochloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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